Cas no 19165-11-8 (Isopropyl-b-D-thioglucopyranoside)

• Product Name: Isopropyl-b-D-thioglucopyranoside
• CAS No: 19165-11-8
• MF: C₉H₁₈O₅S
• MW: 238.301222324371
• CID: 123388
• PubChem ID: 24896146
• Update Time: 2025-04-18

Isopropyl-b-D-thioglucopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, 1-methylethyl1-thio-
• Isopropyl β-D-thioglucopyranoside
• ISOPROPYL-BETA-D-THIOGLUCOPYRANOSIDE
• 1,1'-Bicyclohexyl, 2-(1-methylethyl)-, cis-
• 2-Isopropyl-1,1'-bicyclohexane
• 2-Isopropylbicyclohexyl
• AC1L3LVR
• Bicyclohexyl, 2-isopropyl-, cis-
• Bicyclohexyl, 2-isopropyl-, trans-
• Isopropyl-1-cyclohexyl-2-cyclohexan
• NCIOpen2_004158
• NSC77455
• trans-1-Cyclohexyl-2-isopropyl-cyclohexan
• trans-2-Isopropyl-perhydrobiphenyl
• Isopropyl beta-D-thioglucoside
• IPTGLC
• isopropyl β-d-thioglucoside
• Isopropyl-β-D-thio-glucopyranosid
• isopropyl B-D-thioglucopyranoside
• ISOPROPYL BETA-D-THIOGLUCOPYRANOSIDE
• β-D-Glucopyranoside, 1-methylethyl 1-thio-
• A-D-thioglucopyranoside
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-propan-2-ylsulanyloxane-3,4,5-triol
• HY-W145651
• beta-D-Glucopyranoside, 1-methylethyl 1-thio-
• (2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-(isopropylthio)tetrahydro-2H-pyran-3,4,5-triol
• SCHEMBL1032089
• CHEBI:177463
• Isopropyl 1-thio-beta-D-glucopyranoside
• CCG-50219
• Isopropyl beta -D-thioglucopyranoside
• MFCD00069833
• SR-01000639614-1
• Isopropyl
• 1-Methylethyl 1-thio-beta-D-glucopyranoside
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-propan-2-ylsulfanyloxane-3,4,5-triol
• 19165-11-8
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(propan-2-ylsulfanyl)oxane-3,4,5-triol
• CS-0226080
• G77818
• BPHPUYQFMNQIOC-ZEBDFXRSSA-N
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(isopropylsulfanyl)oxane-3,4,5-triol
• AS-86105
• Isopropyl-?-D-thioglucopyranoside
• MI08971
• Isopropyl-b-D-thioglucopyranoside

• MDL： MFCD00069833
• Inchi： 1S/C9H18O5S/c1-4(2)15-9-8(13)7(12)6(11)5(3-10)14-9/h4-13H,3H2,1-2H3/t5-,6-,7+,8-,9+/m1/s1
• InChI Key： BPHPUYQFMNQIOC-ZEBDFXRSSA-N
• SMILES： S(C(C)C)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 238.08754
• Monoisotopic Mass: 238.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2
• XLogP3: -0.5

Experimental Properties

• Color/Form: No data available
• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 438.4±45.0 °C at 760 mmHg
• Flash Point: 218.9±28.7 °C
• Refractive Index: 1.577
• Solubility: Soluble (130 g/l) (25 º C),
• PSA: 90.15
• LogP: -1.07210

Isopropyl-b-D-thioglucopyranoside Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302+H312+H332,H315,H319,H335,H340,H350
• Warning Statement： P201,P261,P280,P305+P351+P338,P308+P313
• WGK Germany：3
• Hazard Category Code： R45;R46;R20/21/22;R36/37/38
• Safety Instruction： S53;S26;S36/37/39;S45
• Hazardous Material Identification：
• Risk Phrases：45-46-20/21/22-36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds